Cas no 82154-74-3 (9-fluoro-16-methyl-6,11,16-trihydroxy-1,4-androstadiene-3,17-dione)

9-fluoro-16-methyl-6,11,16-trihydroxy-1,4-androstadiene-3,17-dione structure
82154-74-3 structure
Product Name:9-fluoro-16-methyl-6,11,16-trihydroxy-1,4-androstadiene-3,17-dione
CAS No:82154-74-3
MF:C20H25FO5
MW:364.407910108566
CID:987479
PubChem ID:133844
Update Time:2025-04-20

9-fluoro-16-methyl-6,11,16-trihydroxy-1,4-androstadiene-3,17-dione Chemical and Physical Properties

Names and Identifiers

    • 9-fluoro-16-methyl-6,11,16-trihydroxy-1,4-androstadiene-3,17-dione
    • DTXSID301002507
    • (6R,8S,10S,11S,13S,14S,16R)-9-fluoro-6,11,16-trihydroxy-10,13,16-trimethyl-7,8,11,12,14,15-hexahydro-6H-cyclopenta[a]phenanthrene-3,17-dione
    • 82154-74-3
    • 9-Fluoro-6,11,16-trihydroxy-16-methylandrosta-1,4-diene-3,17-dione
    • Inchi: 1S/C20H25FO5/c1-17-9-15(24)20(21)11(13(17)8-19(3,26)16(17)25)7-14(23)12-6-10(22)4-5-18(12,20)2/h4-6,11,13-15,23-24,26H,7-9H2,1-3H3/t11-,13-,14+,15-,17-,18-,19+,20?/m0/s1
    • InChI Key: VQXKHRGTKIHETG-SMKHJERPSA-N
    • SMILES: FC12[C@]3(C=CC(C=C3[C@@H](C[C@H]1[C@@H]1C[C@](C)(C([C@@]1(C)C[C@@H]2O)=O)O)O)=O)C

Computed Properties

  • Exact Mass: 364.16860206g/mol
  • Monoisotopic Mass: 364.16860206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 0
  • Complexity: 774
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 94.8Ų
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